BE“GHE Foundational & Exploratory

Check Availability & Pricing

Methyl 3-amino-2-chloroisonicotinate chemical
properties

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Methyl 3-amino-2-
Compound Name: S
chloroisonicotinate

Cat. No.: B069763

Technical Guide: Methyl 3-amino-2-
chloroisonicotinate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, synthesis,
and characterization of Methyl 3-amino-2-chloroisonicotinate, a key intermediate in
medicinal chemistry and drug development.

Chemical Properties and Identification

Methyl 3-amino-2-chloroisonicotinate is a substituted pyridine derivative with the chemical
formula C7H7CIN20:. It is a white crystalline solid that is soluble in water and various organic
solvents.[1] Its stability is notable, though it may decompose under high temperatures, intense
light, or in the presence of strong oxidizing agents.[1]

Table 1: Physicochemical Properties
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Property Value Reference
Molecular Formula C7H7CIN20:2 [2]
Molecular Weight 186.60 g/mol [2]

CAS Number 173435-41-1 2]
Appearance White crystalline solid [1]

Metting Point 118120 °C J. Heterocycl. Chem. 2001, 38,

613-615

Boiling Point 317.4+37.0 °C (Predicted) [1]

Density 1.384 g/cm3 (Predicted) [1]

pKa 1.12+0.10 (Predicted) [1]

LogP 1.1038 [2]

Table 2: Spectroscopic Data
Spectroscopy Data Reference

1H NMR (CDCls, 400 MHz)

5 7.85 (d, J=5.2 Hz, 1H), 7.15
(d, J=5.2 Hz, 1H), 4.95 (br s,
2H), 3.90 (s, 3H)

J. Heterocycl. Chem. 2001, 38,
613-615

13C NMR (CDCls, 100 MHz)

0 165.8, 150.2, 148.5, 138.0,
118.2, 110.5, 52.3

J. Heterocycl. Chem. 2001, 38,
613-615

IR (KBr, cm™1)

3450, 3320, 1725, 1610, 1580,
1450, 1280, 1100, 850

J. Heterocycl. Chem. 2001, 38,
613-615

Mass Spectrum (El, m/z)

186 (M*), 155, 127, 92

J. Heterocycl. Chem. 2001, 38,
613-615

Synthesis

Methyl 3-amino-2-chloroisonicotinate is synthesized from 2-chloro-3-nitroisonicotinic acid.

The process involves two main steps: esterification of the carboxylic acid followed by reduction
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of the nitro group.

Experimental Protocol

Step 1: Synthesis of Methyl 2-chloro-3-nitroisonicotinate

A solution of 2-chloro-3-nitroisonicotinic acid (10.0 g, 49.4 mmol) in methanol (150 mL) is
saturated with dry hydrogen chloride gas at 0°C. The reaction mixture is then heated at reflux
for 8 hours. After cooling to room temperature, the solvent is removed under reduced pressure.
The residue is neutralized with a saturated aqueous solution of sodium bicarbonate and
extracted with ethyl acetate (3 x 100 mL). The combined organic layers are dried over
anhydrous sodium sulfate and concentrated in vacuo to afford methyl 2-chloro-3-
nitroisonicotinate as a yellow solid.

Step 2: Synthesis of Methyl 3-amino-2-chloroisonicotinate

To a solution of methyl 2-chloro-3-nitroisonicotinate (5.0 g, 23.1 mmol) in ethanol (100 mL), iron
powder (6.4 g, 115 mmol) and a catalytic amount of ammonium chloride in water (10 mL) are
added. The mixture is heated at reflux for 4 hours. The reaction progress is monitored by thin-
layer chromatography. Upon completion, the hot reaction mixture is filtered through a pad of
celite, and the filtrate is concentrated under reduced pressure. The resulting residue is purified
by column chromatography on silica gel (eluent: ethyl acetate/hexane, 1:4) to give Methyl 3-
amino-2-chloroisonicotinate as a white crystalline solid.

(2-0hIoro-3-nitroisonicolinic acid)MM»(Methyl 2-ch|oro-3-nitroisonicotinate)M(Methyl 3-amino-2-chloroisonicotinate)

Click to download full resolution via product page

Synthesis of Methyl 3-amino-2-chloroisonicotinate.

Applications in Research and Development

Methyl 3-amino-2-chloroisonicotinate serves as a crucial building block in the synthesis of a
variety of heterocyclic compounds. Its bifunctional nature, possessing both an amino and a
chloro substituent on the pyridine ring, allows for diverse chemical transformations. This makes
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it a valuable intermediate for the development of novel pharmaceutical agents, pesticides, and
dyes.[1]

Safety Information

Appropriate personal protective equipment, including gloves, safety glasses, and a lab coat,
should be worn when handling this compound. All manipulations should be performed in a well-
ventilated fume hood. Avoid inhalation of dust and contact with skin and eyes. In case of
contact, rinse immediately with plenty of water.[1]

Logical Relationships in Spectroscopic Analysis

The structural features of Methyl 3-amino-2-chloroisonicotinate can be correlated with its
spectroscopic data, providing a logical framework for its identification and characterization.

Click to download full resolution via product page

Structure-Spectra Correlation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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